![molecular formula C4H7ClN2O B1282587 3-Methylisoxazol-4-amine hydrochloride CAS No. 108512-04-5](/img/structure/B1282587.png)
3-Methylisoxazol-4-amine hydrochloride
Overview
Description
3-Methylisoxazol-4-amine hydrochloride is a chemical compound that belongs to the class of isoxazole derivatives. Isoxazoles are heterocyclic compounds containing an oxygen atom and a nitrogen atom in a five-membered ring. The compound of interest is not directly studied in the provided papers, but related compounds and their properties, synthesis, and applications are discussed, which can provide insights into the behavior and characteristics of 3-methylisoxazol-4-amine hydrochloride.
Synthesis Analysis
The synthesis of isoxazole derivatives is a topic of interest in several studies. For instance, the synthesis of 3-chloro-N-chloro-N-(3,4-dimethyl-5-isoxazolyl)-4-amine-1,2-naphthoquinone and its degradation products is described using second derivative UV spectrophotometry . Another study outlines a three-component synthesis of α,β-unsaturated isoxazol-5(4H)-ones, which could be related to the synthesis of 3-methylisoxazol-4-amine hydrochloride . Additionally, the synthesis of 3-aminoisoxazole derivatives through the reaction of 3-chloro-2-methylisoxazolium chlorides with secondary amines or primary amines followed by dehydrochlorination is discussed . These methods could potentially be adapted for the synthesis of 3-methylisoxazol-4-amine hydrochloride.
Molecular Structure Analysis
The molecular structure of isoxazole derivatives has been studied using various spectroscopic and computational methods. For example, the geometrical properties and vibrational wavenumbers of 3-methyl-4-(thiophen-2-ylmethylene)isoxazol-5(4H)-one were predicted using density functional theory (DFT) . Similarly, the crystallographic structure of 5-amino-3-methylisoxazolo-4-carboxylic acid p-chlorophenylamide was measured and compared with theoretical calculations . These studies provide a framework for understanding the molecular structure of 3-methylisoxazol-4-amine hydrochloride.
Chemical Reactions Analysis
The chemical reactivity of isoxazole derivatives is an area of active research. The tautomerism of heteroaromatic compounds with five-membered rings, including isoxazoles, has been studied, showing that the proportion of different tautomeric forms can vary with the polarity of the solvent . Additionally, the synthesis of 3-aminoisoxazoles via the addition-elimination of amines on 3-bromoisoxazolines has been described, which involves a base-mediated reaction followed by an oxidation protocol . These findings can be relevant to understanding the chemical reactions involving 3-methylisoxazol-4-amine hydrochloride.
Physical and Chemical Properties Analysis
The physical and chemical properties of isoxazole derivatives are crucial for their potential applications. The study of the thermal stability of isoxazole derivatives, such as 3-methyl-4-(thiophen-2-ylmethylene)isoxazol-5(4H)-one, using thermogravimetric analysis (TGA) provides insights into their stability under various conditions . The basicities of isoxazole and its derivatives have also been recorded, which is important for understanding their behavior as bases . Moreover, the antimicrobial activity of certain isoxazole derivatives has been evaluated, indicating potential applications in the pharmaceutical industry .
Scientific Research Applications
Green Chemistry Synthesis
Banpurkar et al. (2018) investigated the synthesis of 3-Methyl-4H-isoxazol-5-one through a green chemistry approach. This compound was utilized in the formation of various azo dyes, exhibiting significant antibacterial and antifungal activities, particularly against Staphylococcus aureus and Candida albicans (Banpurkar, Wazalwar & Perdih, 2018).
Transformation Products in Water Treatment
Nödler et al. (2012) explored the transformation of sulfamethoxazole (SMX), an antibiotic, under denitrifying conditions. They found that SMX, an aromatic amine like 3-Methylisoxazol-4-amine, can undergo abiotic transformations to form various transformation products in the water cycle (Nödler, Licha, Barbieri & Pérez, 2012).
Application in Non-natural Amino Acids Synthesis
Pasunooti et al. (2015) demonstrated the use of 5-methylisoxazole-3-carboxamide (a derivative of 3-Methylisoxazol-4-amine) for Pd-catalyzed C(sp3)-H bond activation in α-aminobutanoic acid derivatives. This process led to the synthesis of various γ-substituted non-natural amino acids (Pasunooti, Banerjee, Yap, Jiang & Liu, 2015).
Antitumor Activity
Hamama, Ibrahim & Zoorob (2017) synthesized novel isoxazole derivatives using 5-amino-3-methylisoxazole and evaluated their antitumor activity. They found that certain compounds exhibited higher antitumor activity than the standard 5-fluorouracil, highlighting the potential of 3-Methylisoxazol-4-amine derivatives in cancer research (Hamama, Ibrahim & Zoorob, 2017).
Applications in Heterocyclizations
Morozova et al. (2019) reported on the chemical properties of 3-amino-5-methylisoxazole in reactions involving pyruvic acid derivatives. Their research provides insights into the potential use of 3-Methylisoxazol-4-amine in synthesizing various heterocyclic systems (Morozova, Muravyova, Shishkina, Sysoiev, Glasnov, Musatov, Desenko & Chebanov, 2019).
Ultrasound-Assisted Synthesis
Safari, Ahmadzadeh & Zarnegar (2016) applied ultrasound irradiation for the rapid synthesis of 3-methyl-4-arylmethylene isoxazole-5(4H)-ones. This method highlights the use of 3-Methylisoxazol-4-amine in environmentally friendly synthetic processes (Safari, Ahmadzadeh & Zarnegar, 2016).
Future Directions
properties
IUPAC Name |
3-methyl-1,2-oxazol-4-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N2O.ClH/c1-3-4(5)2-7-6-3;/h2H,5H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSYIPTBDNXLQNW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC=C1N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20549981 | |
Record name | 3-Methyl-1,2-oxazol-4-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20549981 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.56 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methylisoxazol-4-amine hydrochloride | |
CAS RN |
108512-04-5 | |
Record name | 4-Isoxazolamine, 3-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=108512-04-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Methyl-1,2-oxazol-4-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20549981 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-methyl-1,2-oxazol-4-amine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.